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Compound of Interest

2-Bromo-6-chloro-4-
Compound Name:
(trifluoromethyl)aniline

Cat. No.: B012931

For Researchers, Scientists, and Drug Development Professionals

Core Summary

This technical guide provides a comprehensive overview of 2-Bromo-6-chloro-4-
(trifluoromethyl)aniline, a halogenated aromatic amine of significant interest in medicinal
chemistry and agrochemical synthesis. This document details its chemical structure,
physicochemical properties, a plausible synthetic route, and available data on its biological
activity. The information is presented to support research and development activities involving
this compound.

Chemical Structure and Properties

2-Bromo-6-chloro-4-(trifluoromethyl)aniline is a substituted aniline containing bromine,
chlorine, and a trifluoromethyl group. These substitutions significantly influence its chemical
reactivity and biological properties.

SMILES Code:NC1=C(Br)C=C(C=C1CI\C(F)(F)F[1][2]

Physicochemical Properties:
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Property Value Source

Molecular Formula C7H4BrCIFsN [1112]

Molecular Weight 274.47 g/mol [1]12]

CAS Number 109919-26-8 [1][2]
Off-white to light brown

Appearance ) -
crystalline powder

Melting Point 49-51 °C -

Boiling Point Not available -

N Soluble in most organic

Solubility -

solvents
Synthesis

While a specific, detailed experimental protocol for the synthesis of 2-Bromo-6-chloro-4-
(trifluoromethyl)aniline is not readily available in the public domain, a plausible synthetic
route can be devised based on established methods for the halogenation of substituted
anilines. A potential two-step synthesis starting from 4-(trifluoromethyl)aniline is outlined below.

Logical Synthesis Workflow:
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(4-(Trifluoromethyl)aniIine)

Chlorination

(Z-ChIor0-4-(trifluoromethyl)aniIine)

Bromination

(Z-Bromo-6-ch|oro-4-(trifluoromethyl)aniline)

Bacterial Cell Membrane

Lipid Bilayer

Intercalation/Damage

Membrane Disruption

:

Leads to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 2-Bromo-6-chloro-4-
(trifluoromethyl)aniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b012931#2-bromo-6-chloro-4-trifluoromethyl-aniline-
smiles-code]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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